Cas no 1279026-55-9 ((2S,4R)-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride)

• Product Name: (2S,4R)-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride
• CAS No: 1279026-55-9
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 1082714
• PubChem ID: 45072633
• Update Time: 2025-11-01

(2S,4R)-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride
• benzyl (2S,4R)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate,hydrochloride
• AKOS015846810
• benzyl (2S,4R)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride
• (2S,4R)-1-CBZ-2-hydroxymethyl-4-amino Pyrrolidine-HCl
• (2S,4R)-1-CBZ-2-hydroxymethyl-4-aminoPyrrolidine HCl
• (2s,4r)-1-cbz-2-hydroxymethyl-4-aminopyrrolidinehydrochloride
• 1279026-55-9
• (2S,4R)-1-CBZ-2-hydroxymethyl-4-amino Pyrrolidine hydrochloride

• Inchi： 1S/C13H18N2O3.ClH/c14-11-6-12(8-16)15(7-11)13(17)18-9-10-4-2-1-3-5-10;/h1-5,11-12,16H,6-9,14H2;1H/t11-,12+;/m1./s1
• InChI Key： LCLNJVMWXFRKOG-LYCTWNKOSA-N
• SMILES： Cl.OC[C@@H]1C[C@H](CN1C(=O)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (2S,4R)-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride

Introduction to (2S,4R)-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride (CAS No. 1279026-55-9)

(2S,4R-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride) is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1279026-55-9, belongs to the class of pyrrolidine derivatives and has garnered attention due to its unique structural and functional properties. The presence of both carbobenzyloxy (Cbz) and hydroxymethyl groups, along with the specific stereochemistry at the 2S and 4R positions, makes this compound a valuable intermediate in the synthesis of more complex molecules.

The synthesis and characterization of (2S,4R-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride) involve meticulous attention to detail to ensure high purity and enantiomeric excess. The hydrochloride salt form enhances its solubility in aqueous solutions, making it particularly useful for biological assays and drug formulation studies. Recent advancements in chiral resolution techniques have further improved the availability of this enantiomerically pure compound, facilitating its integration into cutting-edge pharmaceutical projects.

In the realm of medicinal chemistry, (2S,4R-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride) has been explored as a building block for the development of novel therapeutic agents. Its pyrrolidine core is a common motif in bioactive molecules, particularly those targeting neurological and cardiovascular systems. The hydroxymethyl group provides a versatile handle for further functionalization, allowing chemists to attach various pharmacophores while maintaining the desired stereochemical integrity.

Recent studies have highlighted the potential of (2S,4R-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride) in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into lead optimization campaigns, researchers have identified promising candidates that exhibit potent inhibitory activity against specific kinases. The Cbz group not only protects the amino group during synthetic steps but also contributes to the overall molecular recognition properties of the resulting drug candidates.

The utility of (2S,4R-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride) extends beyond kinase inhibition. Its structural framework has been leveraged in the development of compounds targeting other therapeutic areas, including infectious diseases and metabolic disorders. The ability to fine-tune the substituents while preserving the core stereochemistry allows for rapid iteration in drug design pipelines. This flexibility has made it a staple in many medicinal chemistry laboratories.

From a synthetic chemistry perspective, (2S,4R-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride) exemplifies the importance of stereocontrol in drug development. The synthesis typically involves multi-step reactions starting from readily available precursors, with careful consideration given to protecting group strategies and asymmetric transformations. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is critical for biological activity and minimizing side effects.

The growing interest in personalized medicine has also spurred research into derivatives of (2S,4R-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride). By modifying its structure to enhance pharmacokinetic properties or target specific patient populations, researchers aim to develop more effective and tailored treatments. Computational modeling and high-throughput screening have accelerated these efforts by allowing rapid evaluation of numerous analogs.

In conclusion, (2S,4R-1-Cbz-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride) (CAS No. 1279026-55-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.